Meraboin

Specification

• CAS No.: 128455-95-8
• Molecular Formula: C20H27N3O8S2
• Molecular Weight: 501.6 g/mol
• IUPAC Name: 3-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole;sulfuric acid
• Standard InChI: InChI=1S/C20H23N3.2H2O4S/c1-13-6-7-15(11-21-13)8-9-16-4-3-5-18-20(16)17-12-22-14(2)10-19(17)23-18;2*1-5(2,3)4/h3-7,11,14,22-23H,8-10,12H2,1-2H3;2*(H2,1,2,3,4)
• Standard InChI Key: CRJSEWNJBZLWCU-UHFFFAOYSA-N
• SMILES: CC1CC2=C(CN1)C3=C(C=CC=C3N2)CCC4=CN=C(C=C4)C.OS(=O)(=O)O.OS(=O)(=O)O
• Canonical SMILES: CC1CC2=C(CN1)C3=C(C=CC=C3N2)CCC4=CN=C(C=C4)C.OS(=O)(=O)O.OS(=O)(=O)O

Introduction

Meraboin is a compound that belongs to the class of meroterpenoids, which are hybrid molecules derived from both terpenoid and non-terpenoid precursors. These compounds are notable for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The study of meraboin and similar compounds has gained attention due to their potential therapeutic applications in various medical fields.

Biological Activities

Research has demonstrated that meraboin possesses a wide range of biological activities, making it a compound of interest in pharmacological studies. Some of the key activities include:

• Anti-inflammatory: Meraboin has shown inhibitory effects on the expression of inflammatory mediators such as nitric oxide and tumor necrosis factor-alpha (TNF-α).

• Antimicrobial: The compound exhibits activity against various bacterial and fungal strains, suggesting its potential use as an antimicrobial agent.

• Cytotoxicity: Studies indicate that meraboin may possess cytotoxic properties against certain cancer cell lines, warranting further investigation into its anticancer potential.

Synthesis of Meraboin

The synthesis of meraboin can be achieved through several methods, often involving the combination of natural precursors derived from fungi or plants. The synthetic pathways are crucial for producing this compound in sufficient quantities for research and potential therapeutic use.

Common Synthetic Routes:

• Isolation from Natural Sources: Meraboin can be isolated from specific fungal species known to produce meroterpenoids.

• Total Synthesis: Chemists have developed total synthesis routes that allow for the construction of the meraboin structure from simpler organic compounds.

Research Findings

Recent studies have focused on the pharmacological potential of meraboin, highlighting its diverse biological effects:

• A meta-analysis of meroterpenoids has cataloged over 590 compounds with various bioactivities, including meraboin, emphasizing their significance in drug discovery.

• In vitro studies have demonstrated that meraboin can inhibit key enzymes involved in inflammation and cancer progression, suggesting its utility as a therapeutic agent.